Cas no 351388-97-1 (Ethanone,2,2,2-trifluoro-1-(1H-pyrazol-1-yl)-)
351388-97-1 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(1H-pyrazol-1-yl)-
CAS No:351388-97-1
MF:C5H3F3N2O
MW:164.085331201553
CID:302902
PubChem ID:3454080
Update Time:2025-04-19
Ethanone,2,2,2-trifluoro-1-(1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2,2-trifluoro-1-(1H-pyrazol-1-yl)-
- 1H-Pyrazole,1-(trifluoroacetyl)- (9CI)
- 2,2,2-Trifluoro-1-(1H-pyrazol-1-yl)ethanone
- AKOS003847514
- 1H-Pyrazole,1-(trifluoroacetyl)-(9ci)
- 351388-97-1
-
- Inchi: 1S/C5H3F3N2O/c6-5(7,8)4(11)10-3-1-2-9-10/h1-3H
- InChI Key: INDDUZGKAYXNIT-UHFFFAOYSA-N
- SMILES: FC(C(N1C=CC=N1)=O)(F)F
Computed Properties
- Exact Mass: 164.01979
- Monoisotopic Mass: 164.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
Ethanone,2,2,2-trifluoro-1-(1H-pyrazol-1-yl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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